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Compound of Interest

Compound Name:
Methyl 2-

[(Dimethylamino)methyl]benzoate

CAS No.: 27171-87-5

Cat. No.: B2846002

Get Quote

This guide provides a comprehensive technical overview of Methyl 2-
[(Dimethylamino)methyl]benzoate, a versatile chemical intermediate. It is intended for

researchers, scientists, and professionals in the fields of organic synthesis, medicinal

chemistry, and drug development. This document will delve into the compound's chemical and

physical characteristics, outline a detailed synthesis protocol, explore its applications, and

discuss its known biological significance.

Introduction
Methyl 2-[(Dimethylamino)methyl]benzoate, also known by its synonym Methyl N,N-

dimethylanthranilate, is an ortho-substituted benzoate ester. Its structure, featuring a methyl

ester and a dimethylaminomethyl group on the aromatic ring, makes it a valuable building block

in the synthesis of more complex molecules. While its primary applications have been in the

realm of materials science, particularly in photoresist technology, its potential as a scaffold or

intermediate in the pharmaceutical industry is an area of growing interest. The presence of a

tertiary amine and an ester functional group provides two reactive centers for further chemical

modifications, allowing for the construction of diverse molecular architectures.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The key properties of Methyl 2-
[(Dimethylamino)methyl]benzoate are summarized in the table below.

Property Value Reference(s)

CAS Number 10072-05-6 [1]

Molecular Formula C₁₀H₁₃NO₂ [2]

Molecular Weight 179.22 g/mol [2]

Appearance
Colorless to yellow to green

clear liquid
[2]

Boiling Point 131 °C at 11.5 mmHg [1]

Melting Point 18 °C

Density 1.1 g/cm³ [1]

Refractive Index 1.5555 [1]

Solubility
Insoluble or poorly miscible in

water.
[1]

Synthesis of Methyl 2-
[(Dimethylamino)methyl]benzoate
The synthesis of Methyl 2-[(Dimethylamino)methyl]benzoate can be achieved through the

N,N-dimethylation of Methyl 2-aminobenzoate (methyl anthranilate). A common and effective

method is reductive amination using formaldehyde as the source of the methyl groups and a

reducing agent.

Synthetic Pathway
The overall synthetic transformation is depicted below:
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Methyl 2-aminobenzoate Schiff Base/Imine IntermediateFormaldehyde (HCHO) Methyl 2-[(Dimethylamino)methyl]benzoateReducing Agent (e.g., NaBH3CN, H2/Pd-C)

Figure 1: Synthetic pathway for Methyl 2-[(Dimethylamino)methyl]benzoate.

Click to download full resolution via product page

Caption: Figure 1: Synthetic pathway for Methyl 2-[(Dimethylamino)methyl]benzoate.

Detailed Experimental Protocol
This protocol describes the synthesis of Methyl 2-[(Dimethylamino)methyl]benzoate from

Methyl 2-aminobenzoate via reductive amination.

Materials:

Methyl 2-aminobenzoate

Formaldehyde (37% solution in water)

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware and magnetic stirrer
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 2-

aminobenzoate (1.0 equivalent) in the chosen solvent (DCM or DCE).

Addition of Reagents: To the stirred solution, add formaldehyde (2.2 to 2.5 equivalents). If

necessary, add a catalytic amount of glacial acetic acid to facilitate imine formation.

Reduction: Slowly add the reducing agent (sodium triacetoxyborohydride or sodium

cyanoborohydride, ~1.5 equivalents) portion-wise to the reaction mixture. The addition

should be controlled to manage any effervescence or exotherm.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) until the starting material is consumed.

Workup: Quench the reaction by carefully adding saturated aqueous sodium bicarbonate

solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with the

organic solvent used for the reaction.

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

Final Purification: The crude product can be further purified by column chromatography on

silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to

afford the pure Methyl 2-[(Dimethylamino)methyl]benzoate.

Applications in Drug Development and Organic
Synthesis
Methyl 2-[(Dimethylamino)methyl]benzoate serves as a versatile intermediate in the

synthesis of various organic molecules, including those with potential pharmaceutical

applications. The dimethylamine moiety is a common pharmacophore found in many FDA-

approved drugs, where it can influence properties such as solubility, basicity, and receptor

binding.[3]
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While specific examples of its direct use in the synthesis of marketed drugs are not widely

documented, its structural motifs are present in various biologically active compounds. For

instance, derivatives of N,N-dimethylaniline have been investigated for their potential as

pharmacological agents.[4] The core structure of Methyl 2-[(Dimethylamino)methyl]benzoate
can be a starting point for the synthesis of more complex heterocyclic systems or as a fragment

in fragment-based drug discovery.

The general utility of benzoate esters and aromatic amines in medicinal chemistry is well-

established. They are precursors to a wide range of bioactive molecules, including analgesics

and anti-inflammatory agents.[5][6]

Spectroscopic Characterization
Accurate characterization of the synthesized compound is crucial for confirming its identity and

purity. The following are expected spectroscopic data for Methyl 2-
[(Dimethylamino)methyl]benzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons, the methyl ester protons, and the N,N-dimethyl protons. The aromatic

protons will likely appear as a multiplet in the range of δ 7.0-8.0 ppm. The singlet for the

methyl ester protons (O-CH₃) would be expected around δ 3.8-4.0 ppm, and the singlet for

the N,N-dimethyl protons (N-(CH₃)₂) would appear further upfield, typically around δ 2.5-3.0

ppm.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the

ester (δ ~165-170 ppm), the aromatic carbons (δ ~120-150 ppm), the methyl ester carbon

(O-CH₃, δ ~50-55 ppm), and the N,N-dimethyl carbons (N-(CH₃)₂, δ ~40-45 ppm).

Mass Spectrometry (MS)
The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular

weight of the compound (179.22 g/mol ). Fragmentation patterns would likely involve the loss of

the methoxy group (-OCH₃) or the dimethylamino group (-N(CH₃)₂).

Infrared (IR) Spectroscopy
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The IR spectrum will exhibit characteristic absorption bands for the functional groups present in

the molecule. Key expected peaks include: a strong C=O stretching vibration for the ester at

approximately 1720-1740 cm⁻¹, C-O stretching bands around 1200-1300 cm⁻¹, and C-N

stretching vibrations. Aromatic C-H stretching will be observed above 3000 cm⁻¹, while

aliphatic C-H stretching from the methyl groups will be seen just below 3000 cm⁻¹.

Safety and Handling
Methyl 2-[(Dimethylamino)methyl]benzoate should be handled in a well-ventilated area,

preferably in a fume hood. Standard personal protective equipment, including safety goggles,

gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
Methyl 2-[(Dimethylamino)methyl]benzoate is a valuable chemical intermediate with

established applications in materials science and potential for broader use in organic synthesis

and drug discovery. Its straightforward synthesis and the presence of versatile functional

groups make it an attractive starting material for the creation of novel and complex molecules.

Further exploration of its utility in medicinal chemistry could lead to the development of new

therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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